Cas no 36568-10-2 (Methyl 3,5-dioxopentanoate)

• Product Name: Methyl 3,5-dioxopentanoate
• CAS No: 36568-10-2
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 2186654
• Update Time: 2023-08-05

Methyl 3,5-dioxopentanoate Chemical and Physical Properties

Names and Identifiers

• 3,5-Dioxovaleric acid methyl ester
• Methyl 3,5-dioxopentanoate
• Pentanoic acid, 3,5-dioxo-, methyl ester
• Methyl-3,5-dioxopentanoat
• NZOZKLSVSHBECX-UHFFFAOYSA-N

• Inchi： 1S/C6H8O4/c1-10-6(9)4-5(8)2-3-7/h3H,2,4H2,1H3
• InChI Key： NZOZKLSVSHBECX-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC=O)=O)=O

Computed Properties

• Exact Mass: 144.042
• Monoisotopic Mass: 144.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4